Cas no 1340142-13-3 ([(5-Chloropyridin-2-yl)methyl](2-methylpropyl)amine)

• Product Name: [(5-Chloropyridin-2-yl)methyl](2-methylpropyl)amine
• CAS No: 1340142-13-3
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 6349973
• PubChem ID: 64397977
• Update Time: 2025-06-30

[(5-Chloropyridin-2-yl)methyl](2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• AKOS013720778
• [(5-chloropyridin-2-yl)methyl](2-methylpropyl)amine
• N-((5-Chloropyridin-2-yl)methyl)-2-methylpropan-1-amine
• 1340142-13-3
• EN300-882301
• [(5-Chloropyridin-2-yl)methyl](2-methylpropyl)amine

• Inchi： 1S/C10H15ClN2/c1-8(2)5-12-7-10-4-3-9(11)6-13-10/h3-4,6,8,12H,5,7H2,1-2H3
• InChI Key： MBJWETBURAHAIA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CNCC(C)C

Computed Properties

• Exact Mass: 198.0923762g/mol
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Additional information on [(5-Chloropyridin-2-yl)methyl](2-methylpropyl)amine

Compound CAS No. 1340142-13-3: [(5-Chloropyridin-2-yl)methyl](2-methylpropyl)amine

The compound with CAS No. 1340142-13-3, known as [(5-Chloropyridin-2-yl)methyl](2-methylpropyl)amine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a chlorine atom at the 5-position and a methyl group attached to the nitrogen atom at the 2-position. The other substituent is a (2-methylpropyl)amine group, which adds to the compound's complexity and functional diversity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly for their role as bioisosteres or as components in drug delivery systems. The presence of the chlorine atom in the pyridine ring introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. This makes [(5-Chloropyridin-2-yl)methyl](2-methylpropyl)amine a promising candidate for further exploration in therapeutic applications.

One of the key areas of research involving this compound is its potential as a ligand in metalloenzyme inhibition or as a component in catalytic systems. The amine group provides nucleophilic sites that can interact with metal ions, making it suitable for applications in organometallic chemistry. Additionally, the steric bulk introduced by the (2-methylpropyl) group can influence the compound's selectivity and stability, which are critical factors in drug design.

Another area of interest is the synthesis and modification of this compound to enhance its bioavailability and efficacy. Researchers have explored various synthetic pathways to optimize the production of [(5-Chloropyridin-2-yl)methyl](2-methylpropyl)amine, including microwave-assisted synthesis and catalytic hydrogenation. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of biological activity, recent studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests its potential as an anti-inflammatory agent or as a lead compound for developing more potent drugs. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at a molecular level.

The structural versatility of [(5-Chloropyridin-2-yl)methyl](2-methylpropyl)amine also lends itself to applications in materials science. For instance, it can serve as a building block for constructing advanced materials with tailored electronic properties or as a precursor for polymer synthesis. Its ability to form stable complexes with metal ions opens up possibilities in nanotechnology and sensor development.

In conclusion, CAS No. 1340142-13-3 represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable asset in both academic research and industrial development.